Cas no 1354025-83-4 (N-[1-((S)-2-Amino-propionyl)-piperidin-2-ylmethyl]-N-methyl-acetamide)
N-[1-((S)-2-Amino-propionyl)-piperidin-2-ylmethyl]-N-methyl-acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-[1-((s)-2-amino-propionyl)-piperidin-2-ylmethyl]-n-methyl-acetamide
- N-[1-((S)-2-aminopropanyl)piperidin-2-ylmethyl]-N-methylacetamide
- N-((1-((S)-2-Aminopropanoyl)piperidin-2-yl)methyl)-N-methylacetamide
- AM97096
- N-[1-((S)-2-Amino-propionyl)-piperidin-2-ylmethyl]-N-methyl-acetamide
-
- Inchi: 1S/C12H23N3O2/c1-9(13)12(17)15-7-5-4-6-11(15)8-14(3)10(2)16/h9,11H,4-8,13H2,1-3H3/t9-,11?/m0/s1
- InChI Key: FTADPLYLTURQIP-FTNKSUMCSA-N
- SMILES: O=C([C@H](C)N)N1CCCCC1CN(C(C)=O)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 294
- Topological Polar Surface Area: 66.6
N-[1-((S)-2-Amino-propionyl)-piperidin-2-ylmethyl]-N-methyl-acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 084795-500mg |
N-[1-((S)-2-Amino-propionyl)-piperidin-2-ylmethyl]-N-methyl-acetamide |
1354025-83-4 | 500mg |
£694.00 | 2022-03-01 |
N-[1-((S)-2-Amino-propionyl)-piperidin-2-ylmethyl]-N-methyl-acetamide Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on N-[1-((S)-2-Amino-propionyl)-piperidin-2-ylmethyl]-N-methyl-acetamide
Comprehensive Overview of N-[1-((S)-2-Amino-propionyl)-piperidin-2-ylmethyl]-N-methyl-acetamide (CAS 1354025-83-4): Structure, Applications, and Research Insights
The compound N-[1-((S)-2-Amino-propionyl)-piperidin-2-ylmethyl]-N-methyl-acetamide (CAS 1354025-83-4) is a specialized peptide-derived small molecule with a unique structural framework. Its piperidine backbone and amide linkages make it a subject of interest in medicinal chemistry and drug discovery. Researchers are increasingly exploring its potential as a pharmacophore due to its ability to interact with biological targets, particularly in central nervous system (CNS) disorders and enzyme modulation. The (S)-2-amino-propionyl moiety further enhances its chiral specificity, a critical factor in bioactive compound design.
In recent years, the demand for novel synthetic intermediates like CAS 1354025-83-4 has surged, driven by advancements in precision medicine and high-throughput screening. Its structural versatility allows for derivatization, making it valuable for library synthesis in hit-to-lead optimization. Notably, its N-methyl-acetamide group contributes to improved metabolic stability, a hot topic in ADME/Tox studies. This aligns with current industry trends focusing on drug-likeness and oral bioavailability.
The synthesis of N-[1-((S)-2-Amino-propionyl)-piperidin-2-ylmethyl]-N-methyl-acetamide often involves multi-step organic reactions, including amide coupling and chiral resolution. Laboratories prioritize green chemistry approaches to minimize waste, reflecting the growing emphasis on sustainable pharmaceutical manufacturing. Analytical characterization typically employs LC-MS and NMR spectroscopy, techniques frequently searched by chemists for compound validation.
Beyond pharmaceutical applications, this compound has garnered attention in chemical biology for probing protein-protein interactions. Its piperidin-2-ylmethyl segment mimics natural peptide turn motifs, enabling studies on allosteric modulation—a trending topic in drug target research. Computational chemists also utilize its structure for molecular docking simulations, addressing popular queries about in silico drug design workflows.
Quality control of CAS 1354025-83-4 requires stringent HPLC purity analysis, as impurities may affect biological assay reproducibility. This resonates with the increasing focus on reproducibility in life sciences, a frequently discussed issue in academic forums. Storage recommendations typically suggest -20°C anhydrous conditions, a detail often sought by laboratory technicians managing compound stability.
Future research directions may explore its role in targeted drug delivery systems, particularly for blood-brain barrier penetration—a key challenge in neurotherapeutic development. The compound's structural analogs are also being investigated for selective receptor binding, aligning with the pharmaceutical industry's shift toward personalized therapeutics.
1354025-83-4 (N-[1-((S)-2-Amino-propionyl)-piperidin-2-ylmethyl]-N-methyl-acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)